Cas no 1803607-61-5 (2-4-(Trifluoromethyl)pyridin-2-ylethan-1-amine Hydrochloride)

• Product Name: 2-4-(Trifluoromethyl)pyridin-2-ylethan-1-amine Hydrochloride
• CAS No: 1803607-61-5
• MDL: MFCD28714664
• CID: 4617939
• PubChem ID: 119031601
• Update Time: 2025-05-20

2-4-(Trifluoromethyl)pyridin-2-ylethan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-4-(Trifluoromethyl)pyridin-2-ylethan-1-amine Hydrochloride

• MDL： MFCD28714664

Additional information on 2-4-(Trifluoromethyl)pyridin-2-ylethan-1-amine Hydrochloride

2-(4-Trifluoromethylpyridin-2-yl)ethan-1-amine Hydrochloride: A Comprehensive Overview

2-(4-Trifluoromethylpyridin-2-yl)ethan-1-amine Hydrochloride, also known by its CAS number 1803607-61-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a trifluoromethyl group and an ethanamine moiety. The hydrochloride salt form is commonly used in research and development due to its stability and solubility properties.

The synthesis of 2-(4-Trifluoromethylpyridin-2-yl)ethan-1-amine Hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. The trifluoromethyl group attached to the pyridine ring contributes to the compound's electronic properties, making it a valuable substrate for further functionalization. Recent studies have explored its potential as a building block in medicinal chemistry, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have investigated its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). For instance, a study published in 2023 demonstrated that 2-(4-Trifluoromethylpyridin-2-yl)ethan-1-amine Hydrochloride exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding underscores its potential as a lead compound for the development of anticancer therapies.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have highlighted its ability to enhance the performance of organic field-effect transistors (OFETs), paving the way for its integration into next-generation electronic devices.

The structural versatility of 2-(4-Trifluoromethylpyridin-2-yl)ethan-1-amine Hydrochloride has also led to its use as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into chiral environments, chemists have been able to achieve high enantioselectivity in various reactions, including aldol additions and Michael additions. This has significant implications for the production of chiral pharmaceuticals and agrochemicals.

From an environmental perspective, the biodegradation and toxicity profiles of 2-(4-Trifluoromethylpyridin-2-yl)ethan-1-amine Hydrochloride have been extensively studied. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. Furthermore, toxicity studies have shown that it exhibits low acute toxicity to aquatic organisms, making it a safer choice for industrial applications.

In conclusion, 2-(4-Trifluoromethylpyridin-2-yli)ethanamidum hydrogensulfate, or CAS 1803607615, is a multifaceted compound with applications spanning medicinal chemistry, materials science, and asymmetric synthesis. Its unique structure and favorable properties continue to drive innovative research across various disciplines. As new findings emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.